Cas no 424792-57-4 (1,2-difluoro-4-methanesulfonylbenzene)

1,2-difluoro-4-methanesulfonylbenzene Properties

Names and Identifiers

• 1,2-Difluoro-4-(methylsulfonyl)benzene
• 1,2-difluoro-4-methylsulfonylbenzene
• 3,4-Difluorophenyl Methyl Sulfone
• 1,2-DIFLUORO-4-(METHYLSULPHONYL)BENZENE
• 1,2-difluoro-4-methanesulfonylbenzene
• 1,2-Difluoro-4-methanesulfonyl-benzene
• 1,2-difluoro-4-methylsulfonyl-benzene
• PubChem20706
• WMBJGJXMKCOHGG-UHFFFAOYSA-N
• STL555517
• SBB091409
• BBL101720
• TRA0037450
• AS0
• AS05707
• +Expand

• MDL： MFCD04037934
• InChIKey： WMBJGJXMKCOHGG-UHFFFAOYSA-N
• Inchi： 1S/C7H6F2O2S/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4H,1H3
• SMILES： S(C([H])([H])[H])(C1C([H])=C([H])C(=C(C=1[H])F)F)(=O)=O

Computed Properties

• Exact Mass: 192.00600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 192.006
• Heavy Atom Count: 12
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.5

Experimental Properties

• LogP: 2.44910
• PSA: 42.52000
• Refractive Index: 1.49
• Boiling Point: 302.4°C at 760 mmHg
• Melting Point: 75.0 to 79.0 deg-C
• Flash Point: 136.7℃
• Density: 1.376

1,2-difluoro-4-methanesulfonylbenzene Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

1,2-difluoro-4-methanesulfonylbenzene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons